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Compound of Interest

Compound Name: D-Xylaric Acid

Cat. No.: B15206827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral analysis of D-Xylaric
acid, a key polyhydroxydicarboxylic acid. The document details the expected data from
Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR)
spectroscopy, and Mass Spectrometry (MS). It also includes detailed experimental protocols
and visual workflows to aid in the characterization of this compound.

Introduction to D-Xylaric Acid

D-Xylaric acid, also known as xylosaccharic acid, is an aldaric acid derived from the oxidation
of D-xylose. Its structure, featuring multiple hydroxyl groups and two carboxylic acid moieties,
makes it a valuable chiral building block in chemical synthesis and a subject of interest in
metabolic studies. Accurate structural elucidation and characterization are paramount,
necessitating the use of modern spectroscopic techniques.

Chemical Structure:

Caption: Overall workflow for the spectral analysis of D-Xylaric acid.
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Structural Features
Expected Spectral Signatures
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« To cite this document: BenchChem. [A Technical Guide to the Spectral Analysis of D-Xylaric
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206827#spectral-analysis-of-d-xylaric-acid-nmr-ir-
mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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